7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C24H22ClN5O3
• Molecular Weight: 463.9 g/mol
• IUPAC Name: 7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C24H22ClN5O3/c25-16-8-6-15(7-9-16)14-30-21(26)18(23(31)27-13-17-4-3-11-33-17)12-19-22(30)28-20-5-1-2-10-29(20)24(19)32/h1-2,5-10,12,17,26H,3-4,11,13-14H2,(H,27,31)
• Standard InChI Key: HNHVGZFSIICYSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)Cl

Introduction

The compound 7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its intricate tricyclic structure and diverse functional groups. This compound features a 4-chlorophenyl group, an imine group, a carboxamide functionality, and an oxolan ring, contributing to its potential biological activity and chemical reactivity.

Synthesis

The synthesis of such complex organic compounds typically involves multi-step organic reactions. While specific synthesis details for this compound are not available, similar triazatricyclo compounds often involve reactions like the Biginelli reaction, which combines an aldehyde, a β-keto ester, and urea or thiourea under acidic conditions.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
7-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Furan ring, chlorophenyl group, imine and carboxamide functionalities	Different substituents affect biological activity
N-[(2-chlorophenyl)methyl]-6-imino-2-oxo-7-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Similar triazatricyclo structure, oxolan ring	Investigates different substituent effects on activity
6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-7-propyl-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Oxolan ring, propyl group	Variation in ring structure may alter reactivity